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This technical guide provides a comprehensive overview of the hafnium-carbon (Hf-C) binary
phase diagram, a critical system in the field of ultra-high temperature materials. Hafnium
carbide (HfC) is renowned for its exceptionally high melting point, hardness, and thermal
stability, making it a subject of intense research for applications in aerospace, cutting tools, and
nuclear industries.[1][2] This document summarizes the key phase equilibria, crystallographic
data, and the experimental and computational methodologies used to characterize this system.

Crystalline Phases and Structures

The hafnium-carbon system is characterized by the presence of elemental hafnium and a
single, highly stable carbide phase, HfC. Hafnium exists in two allotropic forms: the low-
temperature a-phase and the high-temperature 3-phase. The hafnium carbide phase (6-HfC) is
notable for its wide range of homogeneity and is typically carbon-deficient, with its composition
often expressed as HfCx where X' ranges from approximately 0.5 to 1.0.[3][4]

The crystallographic properties of the stable phases are summarized in the table below.
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Lattice
Pearson
Phase Space Group Structure Type Parameters
Symbol
(approx.)
a=3.197A c=
o-Hf hP2 P6s/mmc hcp (A3)
5.058 A
B-Hf cl2 Im-3m bce (A2) a=3.61A
d-HfC cF8 Fm-3m NaCl (Rock Salt) a=4.641 A[5]
_ a=2461A c=
C hP4 P6s/mmc Graphite
6.708 A

Note: Lattice parameters can vary with temperature and, in the case of HfC, with stoichiometry.

While the rock-salt structure is the well-known equilibrium phase for HfC, computational studies
have predicted several other potential polymorphs, including structures with WC, NiAs, and
CsCl types.[1][6]

Phase Equilibria and Invariant Reactions

The Hf-C phase diagram defines the thermodynamic equilibrium between phases at different
temperatures and compositions. The system is dominated by the high-melting-point hafnium
carbide. Key features include two eutectic reactions and one peritectic reaction, along with the

allotropic transformation of pure hafnium.

The table below summarizes the critical invariant reactions in the Hf-C system.
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. Temperature Composition Phases in
Reaction Type .
(°C) (at. % C) Equilibrium

L - B-Hf + - . Liquid, B-Hf, o-

Eutectic ~2177 ~13
HfC HfC

) Liquid, Graphite,
L+ C - d-HfC Eutectic ~3177 ~64
o-HfC

B-Hf < a-Hf Allotropic 1760 0 B-Hf, a-Hf
L + 8-HfC ~ B- o Liquid, 86-HfC, B-

Peritectic ~2227 ~1
Hf Hf

Hafnium carbide has one of the highest known melting points for any binary compound,
estimated to be around 3900-3958°C.[3][7]

Below is a logical representation of the primary phase relationships in the Hafnium-Carbon
system.
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Logical Relationships in the Hf-C System
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A logical diagram of the primary phases and invariant reactions in the Hf-C system.

Experimental Protocols for Phase Diagram
Determination

The determination of a high-temperature phase diagram like the Hf-C system requires
specialized experimental techniques to handle the extreme temperatures and achieve
thermodynamic equilibrium.[8] The general methodology combines static and dynamic analysis

methods.[9]
A. Sample Preparation and Equilibration (Static Method)

o Alloy Synthesis: A series of Hf-C alloys with varying compositions are prepared. This is
typically done by powder metallurgy (mixing hafnium and carbon powders, pressing, and
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sintering) or by arc-melting elemental components in an inert atmosphere.[7]

o Homogenization: The synthesized samples are heat-treated at a high temperature (e.qg.,
2050°C) for an extended period in a vacuum or inert gas furnace to ensure chemical and
phase homogeneity.[7]

o Equilibration and Quenching: Samples are then held at specific temperatures within the
phase diagram for a sufficient time to reach equilibrium. Following this, they are rapidly
cooled (quenched) to room temperature to preserve the high-temperature phase constitution.

[°]
B. Phase Analysis

» X-Ray Diffraction (XRD): This is the primary technique for identifying the crystalline phases
present in the quenched samples. High-temperature XRD can also be used to observe
phase transitions in-situ.[8][9]

o Metallography: Polished and etched samples are examined using optical and scanning
electron microscopy (SEM) to identify the microstructure, determining the number,
morphology, and distribution of phases.[9][10]

C. Transition Temperature Measurement (Dynamic Method)

 Differential Thermal Analysis (DTA) / Differential Scanning Calorimetry (DSC): These
techniques are used to detect the temperatures of phase transitions (solidus, liquidus,
eutectic, etc.) by measuring the heat absorbed or released during slow heating or cooling
cycles.[8][11] A thermal arrest in the cooling curve indicates a phase change.[10][12]

The following diagram illustrates a typical workflow for the experimental determination of a
binary phase diagram.
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1. Sample Preparation
(Arc Melting / Powder Metallurgy)

2. Homogenization & Equilibration
(High-Temp Annealing)

3. Quenching
(Preserve Microstructure)

4. Analysis
X-Ray Diffraction (XRD) Metallography (SEM/Optical) Thermal Analysis (DTA/DSC)
(Phase Identification) (Microstructure Analysis) (Transition Temperatures)

5. Data Compilation g

6. Phase Diagram Construction

Experimental Workflow for Phase Diagram Determination
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A generalized workflow for the experimental determination of a phase diagram.

Thermodynamic Modeling

In addition to experimental work, computational methods are crucial for refining and assessing
phase diagrams. The CALPHAD (CALculation of PHAse Diagrams) technique uses
thermodynamic models to describe the Gibbs energy of each phase in the system.[13] By
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optimizing model parameters to fit available experimental data (phase boundaries, enthalpies

of formation, etc.), a self-consistent thermodynamic description is developed.[14][15] This

allows for the calculation of the phase diagram over the entire range of temperatures and

compositions, including regions that are difficult to access experimentally.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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